[6-[[bis(prop-2-enyl)amino]methylidene]-1,5-dihydroxy-9-(methoxymethyl)-9a,11a-dimethyl-4,7-dioxo-2,3,3a,9,10,11-hexahydro-1H-indeno[4,5-h]isochromen-10-yl] acetate
[6-[[bis(prop-2-enyl)amino]methylidene]-1,5-dihydroxy-9-(methoxymethyl)-9a,11a-dimethyl-4,7-dioxo-2,3,3a,9,10,11-hexahydro-1H-indeno[4,5-h]isochromen-10-yl] acetate
PX-866-17OH is an active metabolite of PX-866.1 It inhibits PI3Kα, PI3Kβ, PI3Kɣ, and PI3Kδ (IC50s = 14, 57, 131, and 148 nM, respectively).
Brand Name:
Vulcanchem
CAS No.:
1012327-63-7
VCID:
VC0163013
InChI:
InChI=1S/C29H37NO8/c1-7-11-30(12-8-2)14-17-23-26(34)25(33)22-18-9-10-20(32)28(18,4)13-19(37-16(3)31)24(22)29(23,5)21(15-36-6)38-27(17)35/h7-8,14,18-21,32,34H,1-2,9-13,15H2,3-6H3
SMILES:
CC(=O)OC1CC2(C(CCC2O)C3=C1C4(C(OC(=O)C(=CN(CC=C)CC=C)C4=C(C3=O)O)COC)C)C
Molecular Formula:
C29H37NO8
Molecular Weight:
527.6
[6-[[bis(prop-2-enyl)amino]methylidene]-1,5-dihydroxy-9-(methoxymethyl)-9a,11a-dimethyl-4,7-dioxo-2,3,3a,9,10,11-hexahydro-1H-indeno[4,5-h]isochromen-10-yl] acetate
CAS No.: 1012327-63-7
Cat. No.: VC0163013
Molecular Formula: C29H37NO8
Molecular Weight: 527.6
* For research use only. Not for human or veterinary use.
Specification
| Description | PX-866-17OH is an active metabolite of PX-866.1 It inhibits PI3Kα, PI3Kβ, PI3Kɣ, and PI3Kδ (IC50s = 14, 57, 131, and 148 nM, respectively). |
|---|---|
| CAS No. | 1012327-63-7 |
| Molecular Formula | C29H37NO8 |
| Molecular Weight | 527.6 |
| IUPAC Name | [6-[[bis(prop-2-enyl)amino]methylidene]-1,5-dihydroxy-9-(methoxymethyl)-9a,11a-dimethyl-4,7-dioxo-2,3,3a,9,10,11-hexahydro-1H-indeno[4,5-h]isochromen-10-yl] acetate |
| Standard InChI | InChI=1S/C29H37NO8/c1-7-11-30(12-8-2)14-17-23-26(34)25(33)22-18-9-10-20(32)28(18,4)13-19(37-16(3)31)24(22)29(23,5)21(15-36-6)38-27(17)35/h7-8,14,18-21,32,34H,1-2,9-13,15H2,3-6H3 |
| Standard InChI Key | STKVQJOXRFVEDM-DATHZOKXSA-N |
| SMILES | CC(=O)OC1CC2(C(CCC2O)C3=C1C4(C(OC(=O)C(=CN(CC=C)CC=C)C4=C(C3=O)O)COC)C)C |
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